Cas no 2600868-29-7 (tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate)

• Product Name: tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate
• CAS No: 2600868-29-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5561546
• PubChem ID: 165992140
• Update Time: 2025-05-26

tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6917826
• tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate
• 2600868-29-7

• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)15-10-4-5-11-6-8-12(16)9-7-11/h6-9,16H,10H2,1-3H3,(H,15,17)
• InChI Key： QEDKVURSXQEROL-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate

Introduction to Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate (CAS No: 2600868-29-7)

Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate, a compound with the chemical identifier CAS No: 2600868-29-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a tert-butyl moiety and a propargyl moiety linked to a hydroxyphenyl group, makes it a versatile scaffold for synthetic modifications and biological evaluations.

The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the reactivity and pharmacokinetic properties of the molecule. This feature is particularly valuable in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation of functional groups is essential for optimal binding affinity. The propargyl group, on the other hand, introduces a reactive site for further chemical transformations, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

The hydroxyphenyl moiety contributes to the compound's solubility and interaction with biological targets. Hydroxyl groups are well-known for their ability to form hydrogen bonds, a key interaction mechanism in many biological processes. This property makes Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate a promising candidate for developing drugs that require specific interactions with biological macromolecules. Furthermore, the combination of these functional groups suggests potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate, making it more accessible for research and development purposes. The use of transition metal-catalyzed reactions has been particularly instrumental in constructing the complex carbon-carbon bonds present in the molecule. These methods not only improve yield but also enhance the purity of the final product, which is critical for subsequent biological testing.

In terms of biological activity, preliminary studies have shown that Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The hydroxyphenyl group interacts with target proteins through hydrogen bonding, while the propargyl group provides a site for covalent modification or further derivatization. Such interactions are key to developing novel therapeutic agents that can modulate disease-related pathways effectively.

The pharmaceutical industry has been increasingly interested in developing small molecules that can interact with biological targets in unique ways. Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate fits well within this trend, offering a versatile scaffold for drug discovery. Its structural features allow for modifications that can fine-tune its pharmacological properties, making it adaptable to various therapeutic needs. For instance, alterations to the hydroxyphenyl group could enhance its solubility or improve its ability to cross cell membranes.

Moreover, the compound's stability under various conditions makes it suitable for formulation into different drug delivery systems. This stability is crucial for ensuring that the active ingredient remains effective throughout its shelf life. Researchers are exploring various formulation strategies to optimize the delivery of Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate to target tissues or organs, thereby maximizing its therapeutic efficacy.

The integration of computational chemistry and high-throughput screening techniques has further accelerated the development process for this compound. By leveraging these technologies, researchers can rapidly evaluate the potential biological activity of Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate and its derivatives. This approach allows for the identification of lead compounds that can be optimized through iterative synthesis and testing cycles.

In conclusion, Tert-butyl N-[3-(4-hydroxyphenyl)prop-2-yn-1-yl]carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure and functional groups make it a valuable tool for drug development and medicinal research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.